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Compound of Interest

Compound Name: Barium chloride dihydrate

Cat. No.: B8817248

Abstract

Barium chloride dihydrate (BaClz-2Hz0) is an inorganic salt with significant applications
across various scientific disciplines, including analytical chemistry, cellular biology, and
materials science. As a readily soluble source of barium ions (Ba2*), it serves as an
indispensable reagent for sulfate ion quantification and as a potassium channel blocker in
electrophysiological studies. This technical guide provides an in-depth overview of the
physicochemical properties, key applications, and established experimental protocols involving
barium chloride dihydrate, tailored for researchers, scientists, and professionals in drug
development.

Core Properties and Formula

Barium chloride dihydrate is the hydrated form of barium chloride, consisting of a barium
cation and two chloride anions, complexed with two molecules of water. It presents as a white,
odorless crystalline solid.[1][2] The presence of water of hydration makes it more stable for
storage under standard laboratory conditions compared to its anhydrous form.[2]

Chemical Formula: BaClz2:2H20

IUPAC Name: barium(2+);dichloride;dihydrate[1]

Molecular and Physicochemical Data
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A summary of the key quantitative properties of barium chloride dihydrate is presented in
Table 1. This data is essential for accurate preparation of solutions, experimental planning, and
safety assessments.

Property Value
Molecular Weight 244.26 g/mol [1][2]
Appearance White crystalline solid[1]
Density 3.097 g/cm?3[3]
) ) ~113 °C (loses water of hydration)[4]; 962 °C
Melting Point
(anhydrous)[3]
Boiling Point 1,560 °C (anhydrous)[3]

31.2 g/100 mL at 0 °C[3]35.8 g/100 mL at 20

Solubility in Water
°C[3]59.4 g/100 mL at 100 °C[3]

o Soluble in methanol; practically insoluble in
Solubility in Other Solvents
ethanol and acetone.[3]

CAS Number 10326-27-9[2][5][6]

Applications in Research and Development

Barium chloride dihydrate is a versatile reagent with a broad range of applications in
scientific research and industry.

e Analytical Chemistry: Its most common use is in the quantitative analysis of sulfate ions.[7][8]
The reaction between barium chloride and soluble sulfates yields a dense, white precipitate
of barium sulfate (BaS0Oa4), which can be isolated and weighed for gravimetric analysis.[9][10]

» Electrophysiology: In drug development and neuroscience, barium ions (Ba?*) are widely
used as potent blockers of inward-rectifier potassium channels (Kir).[1] This property allows
researchers to isolate and study the function of other ion channels in cell membranes.

o Water Treatment: It is employed in the purification of brine solutions in caustic chlorine plants
by precipitating sulfate impurities.[7][11]
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e Materials Science: It serves as a precursor in the synthesis of other barium compounds,
such as pigments and specialty ceramics.[7][11]

Experimental Protocols: Gravimetric Determination
of Sulfate

One of the cornerstone applications of barium chloride dihydrate in the laboratory is the
determination of sulfate concentration in an aqueous sample. The following protocol provides a
detailed methodology for this gravimetric analysis.

Principle

Sulfate ions (SO427) in an acidic solution are quantitatively precipitated by the addition of an
excess of barium chloride (BaClz) solution, forming sparingly soluble barium sulfate (BaSOa).

Reaction: Ba?*(aq) + SO42-(aq) — BaSOa(s)

The precipitate is then filtered, washed to remove impurities, dried or ignited, and weighed. The
mass of the sulfate in the original sample can be calculated from the mass of the BaSOa4
precipitate.

Reagents and Equipment

o Barium Chloride Dihydrate (ACS Reagent Grade)

e 0.05 M Barium Chloride Solution: Dissolve ~12.2 g of BaCl2-:2H20 in 1 L of deionized water.
o Concentrated Hydrochloric Acid (HCI)

» Deionized Water

» Ashless Filter Paper (e.g., Whatman No. 42)

e 400 mL Beakers

e Glass Stirring Rods

o Watch Glasses
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Hot Plate

Drying Oven or Muffle Furnace

Desiccator

Analytical Balance

Detailed Procedure

Sample Preparation: Accurately weigh a suitable amount of the sulfate-containing sample
and dissolve it in approximately 200 mL of deionized water in a 400 mL beaker.

Acidification: Add 0.5 mL of concentrated HCI to the sample solution.[7] This prevents the co-
precipitation of other barium salts like carbonate or phosphate.[12]

Heating: Cover the beaker with a watch glass and heat the solution to near boiling on a hot
plate.[9]

Precipitation: Heat the BaClz solution separately to near boiling. Slowly add a slight excess
of the hot BaClz solution to the hot sample solution while stirring vigorously.[9][12]

Digestion: Keep the solution just below boiling for 1 to 2 hours.[9] This process, known as
digestion, encourages the growth of larger crystals and minimizes co-precipitation.[12]

Filtration: Filter the hot solution through a pre-weighed piece of ashless filter paper.[9]
Quantitatively transfer the precipitate from the beaker to the filter using hot deionized water.

Washing: Wash the precipitate on the filter paper with several small portions of hot deionized
water until the filtrate is free of chloride ions (tested by adding a drop of silver nitrate solution
to the washings).[7]

Drying and Ignition: Carefully transfer the filter paper containing the precipitate to a crucible.
Dry it in an oven before charring the paper and igniting it in a muffle furnace at 800 °C until
the residue is white.[9]

Weighing: Allow the crucible to cool in a desiccator before weighing it on an analytical
balance. Repeat the ignition and weighing steps until a constant mass is achieved.[9]
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e Calculation: Calculate the mass and percentage of sulfate in the original sample based on
the final mass of the BaSOa precipitate.

Visualized Workflow and Safety Data
Experimental Workflow: Gravimetric Analysis of Sulfate

The following diagram illustrates the logical flow of the experimental protocol described in
Section 3.
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Caption: Workflow for the gravimetric determination of sulfate.
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Toxicity and Safety

Barium chloride dihydrate is highly toxic if ingested or inhaled. The toxicity is due to the
barium ion, which acts as a muscle poison and can lead to severe hypokalemia.[4] Acute
exposure can cause gastrointestinal distress, cardiac arrhythmias, and paralysis.[4]

LDso (Intraperitoneal,
Hazard Type LDso (Oral, Rat)
Mouse)

Acute Toxicity 118 mg/kg[6] 51 mg/kg[1]

Handling Precautions:
¢ Always use in a well-ventilated area or under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid creating dust.
e Do not eat, drink, or smoke when using this product.

 In case of contact with eyes or skin, flush immediately with copious amounts of water.

If swallowed, seek immediate medical attention. Store in a locked, secure location.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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